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Compound Name:
3-Bromo-4,5-

dimethoxybenzonitrile

CAS No.: 781654-31-7

Cat. No.: B1269264

Get Quote

Document ID: ANP-BDMBN-SH-2026

Abstract: This document provides a comprehensive guide to the safe handling, use, storage,

and disposal of 3-Bromo-4,5-dimethoxybenzonitrile (CAS: 781654-31-7). As a substituted

benzonitrile, this compound is a valuable intermediate in synthetic chemistry, particularly for the

development of novel pharmaceutical and materials science candidates.[1][2][3] Adherence to

the protocols outlined herein is critical to mitigate risks and ensure the safety of laboratory

personnel and the integrity of experimental outcomes. This guide is intended for researchers,

chemists, and drug development professionals with a foundational knowledge of chemical

laboratory safety.

Compound Identification and Physicochemical
Properties
3-Bromo-4,5-dimethoxybenzonitrile is a solid, halogenated aromatic nitrile. Its structural

features, including the electron-withdrawing nitrile group and the bromo- and methoxy-
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substituents, make it a versatile building block in organic synthesis. The data below

summarizes its key properties.

Property Value Source(s)

CAS Number 781654-31-7 [4][5]

Molecular Formula C₉H₈BrNO₂ [5]

Molecular Weight 242.07 g/mol [5]

Appearance Solid

Synonym 6-Brom-4-cyan-veratrol [5]

Storage Class 11 (Combustible Solids)

Known Sensitivities Air sensitive [4]

Hazard Analysis and Risk Assessment
A thorough understanding of the hazards associated with 3-Bromo-4,5-
dimethoxybenzonitrile is the foundation of a robust safety protocol. The compound is

classified as hazardous under the Globally Harmonized System (GHS).[4]
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GHS Hazard Statement Classification
Implication for
Researchers

H302, H312, H332
Harmful if swallowed, in

contact with skin, or if inhaled.

This compound poses a

significant acute toxicity risk

through all major routes of

exposure. Accidental ingestion,

skin contact, or inhalation of

dust can lead to adverse

health effects.[4]

H315 Causes skin irritation.

Direct contact with the solid or

solutions can cause skin

irritation or dermatitis.

Prolonged or repeated

exposure should be avoided.

[4]

H319 Causes serious eye irritation.

The compound is a significant

eye irritant. Exposure to dust

or splashes can cause serious

damage.[4]

H335
May cause respiratory

irritation.

Inhalation of airborne dust can

irritate the respiratory tract,

leading to coughing and

discomfort.[4]

Causality Behind Hazards: The toxicity and irritant properties are intrinsic to the molecule's

structure. Benzonitriles can sometimes be metabolized to release cyanide, and the aromatic

bromine adds to its reactivity and potential for biological disruption. Thermal decomposition

may produce toxic and irritating gases, including carbon oxides (CO, CO₂), nitrogen oxides

(NOx), and hydrogen bromide (HBr).[6]

Hierarchy of Controls: A Systemic Approach to
Safety
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Effective risk mitigation involves implementing a multi-layered safety strategy, known as the

hierarchy of controls. This approach prioritizes engineering and administrative controls over

sole reliance on personal protective equipment (PPE).

Hierarchy of Controls for 3-Bromo-4,5-dimethoxybenzonitrile

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls, prioritizing systemic safety measures.

3.1. Primary Engineering Control: The Chemical Fume Hood All manipulations of 3-Bromo-4,5-
dimethoxybenzonitrile, including weighing, transfer, and dissolution, must be performed

inside a certified chemical fume hood.[4] This is a non-negotiable control measure designed to

contain airborne dust and vapors, thereby preventing respiratory exposure (H332, H335).

3.2. Personal Protective Equipment (PPE) PPE is the final barrier of protection and must be

used in conjunction with engineering controls.
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Eye and Face Protection: Wear chemical safety goggles or safety glasses with side shields

that conform to EN166 (EU) or ANSI Z87.1 (US) standards.[6]

Hand Protection: Use chemical-resistant nitrile gloves. Always inspect gloves for tears or

punctures before use.[6] Employ proper glove removal technique to avoid skin

contamination.

Body Protection: A standard laboratory coat must be worn and kept fully fastened.

Respiratory Protection: Under normal operating conditions within a fume hood, respiratory

protection is not required. For emergency situations, such as a large spill or ventilation

failure, a respirator with an appropriate cartridge for organic vapors and particulates should

be available.[6]

Standard Operating Protocol (SOP) for Laboratory
Use
This protocol outlines the essential steps for safely handling 3-Bromo-4,5-
dimethoxybenzonitrile during routine laboratory operations.

4.1. Preparation and Pre-Use Checklist

Verify Fume Hood Operation: Confirm the chemical fume hood has a valid certification and is

functioning correctly (check airflow monitor).

Assemble PPE: Don all required PPE as specified in Section 3.2.

Prepare Workspace: Clear the fume hood of unnecessary items. Line the work surface with

absorbent, disposable bench paper.

Locate Emergency Equipment: Confirm the location and operational status of the nearest

safety shower, eyewash station, and fire extinguisher.

Prepare Waste Containers: Designate clearly labeled hazardous waste containers for solid

and halogenated liquid waste streams.

4.2. Protocol for Weighing and Transfer of Solid
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Deactivate Air Currents: To prevent the fine powder from becoming airborne, ensure the

fume hood sash is at the lowest practical height and close the doors of the weighing balance.

Use a Tare Container: Place a suitable weighing vessel (e.g., a glass vial or weigh boat) on

the analytical balance and tare its mass.

Transfer Compound: Carefully transfer the desired amount of 3-Bromo-4,5-
dimethoxybenzonitrile from the stock bottle to the tared container using a spatula. Avoid

generating dust by performing this action slowly and deliberately.

Seal Stock Bottle: Immediately and securely close the main stock container. Due to its air

sensitivity, minimizing atmospheric exposure is crucial for maintaining compound integrity.[4]

Clean Tools: Decontaminate the spatula and any affected surfaces with a suitable solvent

(e.g., ethanol or acetone) on a disposable wipe, which should then be placed in the solid

hazardous waste container.

4.3. Protocol for Dissolution and Reaction Setup

Add Solvent: In the fume hood, add the desired solvent to the reaction vessel.

Introduce Compound: Carefully add the pre-weighed 3-Bromo-4,5-dimethoxybenzonitrile
to the solvent. If necessary, use a powder funnel to prevent the solid from adhering to the

sides of the flask.

Rinse Weighing Vessel: Rinse the weighing vessel with a small amount of the reaction

solvent and transfer this rinse into the reaction flask to ensure a complete and quantitative

transfer.

Assemble Apparatus: Complete the assembly of the reaction apparatus (e.g., add

condenser, dropping funnel) within the fume hood.

Storage and Waste Management
5.1. Storage Protocol Store 3-Bromo-4,5-dimethoxybenzonitrile in a cool, dry, and well-

ventilated area away from incompatible materials. The container must be kept tightly closed to
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prevent exposure to air and moisture.[4] The storage area should be designated for

combustible solids.

5.2. Waste Disposal Protocol All waste containing this compound is considered hazardous.

Segregation: Maintain separate, clearly labeled, and sealed waste containers for:

Solid Waste: Contaminated gloves, weigh boats, bench paper, and residual solid.

Halogenated Liquid Waste: Reaction mixtures and solvent rinses. Do not mix with non-

halogenated waste streams, as this complicates and increases the cost of disposal.

Disposal: All waste must be disposed of through a licensed hazardous waste management

company in accordance with local, state, and federal regulations.[4] Incineration at a

specialized facility equipped with scrubbers to handle acidic gases like HBr is the preferred

method for brominated compounds.[7]

Emergency Procedures
Rapid and correct response to an exposure or spill is critical.

6.1. First Aid Measures
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Exposure Route First Aid Protocol Source(s)

Inhalation

Immediately move the affected

person to fresh air. If breathing

is difficult or stops, provide

artificial respiration. Seek

immediate medical attention.

[4]

Skin Contact

Remove all contaminated

clothing. Immediately wash the

affected skin area with plenty

of soap and water for at least

15 minutes. Seek medical

attention if irritation persists.

[4]

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

[4]

Ingestion

Do NOT induce vomiting.

Rinse the mouth with water.

Never give anything by mouth

to an unconscious person.

Seek immediate medical

attention.

[4]

6.2. Spill Response Protocol

The following flowchart outlines the decision-making process for a laboratory-scale spill.
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Small Spill (<5g, Contained in Fume Hood) Large Spill (>5g or Outside Containment)

Spill of 3-Bromo-4,5-
dimethoxybenzonitrile Occurs

Assess Spill Size and Location
(Is it manageable?)

Alert personnel in the immediate area.

Yes

EVACUATE the area immediately.

No

Ensure appropriate PPE is worn.

Cover with an inert absorbent
(e.g., vermiculite, sand).

Carefully sweep material into a
labeled hazardous waste container.

Decontaminate the area
with a suitable solvent.

Dispose of all materials
as hazardous waste.

Restrict access to the lab.

Notify supervisor and institutional
Emergency Response Team.

Click to download full resolution via product page

Caption: Decision flowchart for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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